
N,N-Dimethyl-2-methoxyethylamine: A
Comprehensive Technical Guide to its

Applications

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
N,N-Dimethyl-2-

methoxyethylamine

CAS No.: 3030-44-2

Cat. No.: B1606142
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Introduction
N,N-Dimethyl-2-methoxyethylamine (DMEA) is a versatile tertiary amine that has carved a

niche for itself across a spectrum of chemical applications. Its unique molecular structure,

featuring a sterically accessible nitrogen atom and a coordinating methoxy group, imparts a

distinct reactivity profile that makes it a valuable tool for researchers, scientists, and drug

development professionals. This technical guide provides an in-depth exploration of the core

applications of DMEA, moving beyond a simple catalog of uses to delve into the underlying

chemical principles and practical methodologies that underpin its utility. We will examine its role

as a catalyst in polymerization reactions, its function as a strategic intermediate in the synthesis

of high-value molecules, and its potential as a ligand in transition metal catalysis.

Physicochemical Properties
A thorough understanding of the physical and chemical properties of N,N-Dimethyl-2-
methoxyethylamine is fundamental to its safe and effective application. These properties are
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summarized in the table below.

Property Value Source

Molecular Formula C₅H₁₃NO [1]

Molecular Weight 103.16 g/mol [1]

CAS Number 3030-44-2 [1]

Appearance Colorless to light yellow liquid [2]

Boiling Point 64-68 °C [2]

Density 0.827 g/cm³ (predicted) [2]

pKa (of conjugate acid) 9.0 [1]

Synonyms

2-Methoxy-N,N-

dimethylethanamine,

Dimethylaminoethyl methyl

ether

[1]

Core Applications
Catalyst in Polyurethane Systems
One of the most significant industrial applications of N,N-Dimethyl-2-methoxyethylamine is

as a catalyst in the production of polyurethane foams and elastomers.[3] Tertiary amines are

widely used to control the delicate balance between the gelling (urethane formation) and

blowing (urea and carbon dioxide formation) reactions.

Catalytic Mechanism:

The catalytic activity of tertiary amines in polyurethane formation stems from their ability to

activate both the isocyanate and the polyol reactants. The lone pair of electrons on the nitrogen

atom of DMEA can interact with the electrophilic carbon of the isocyanate group, increasing its

susceptibility to nucleophilic attack by the hydroxyl groups of the polyol. Concurrently, the

amine can form a hydrogen bond with the hydroxyl group of the polyol, increasing its

nucleophilicity.
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The presence of the ether linkage in DMEA is thought to play a crucial role in its catalytic

performance. The oxygen atom can participate in hydrogen bonding with the polyol, further

enhancing its reactivity. This dual activation pathway is a key contributor to the efficiency of

DMEA as a polyurethane catalyst.

Reactants

Catalyst ReactionIsocyanate

Activated Complex

Polyol

N,N-Dimethyl-2-
methoxyethylamine

Activates Isocyanate
(Lewis Base Interaction)

Activates Polyol
(Hydrogen Bonding)

PolyurethaneUrethane Linkage Formation

Catalytic action of DMEA in polyurethane formation.
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Catalytic action of DMEA in polyurethane formation.

Comparative Performance:

The choice of amine catalyst significantly impacts the processing parameters and final

properties of polyurethane foams. The following table provides a general comparison of DMEA

with other common tertiary amine catalysts.
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Catalyst
Primary
Catalytic
Activity

Start Time Gel Time
Tack-Free
Time

DMEA
Balanced

Gelling/Blowing
Moderate Moderate Moderate

Triethylenediami

ne (TEDA)
Strong Gelling Fast Fast Fast

Bis(2-

dimethylaminoet

hyl)ether

(BDMAEE)

Strong Blowing Very Fast Moderate Slow

N,N-

Dimethylcyclohe

xylamine

(DMCHA)

Strong Gelling Fast Fast Fast

Note: The values for start time, gel time, and tack-free time are relative and can vary

significantly depending on the specific formulation (polyol, isocyanate, surfactant, etc.) and

processing conditions.

Experimental Protocol: Preparation of a Rigid Polyurethane Foam (Illustrative)

The following is a generalized laboratory-scale protocol for the preparation of a rigid

polyurethane foam using DMEA as a catalyst. Note: This is an illustrative example and must be

adapted and optimized for specific raw materials and desired foam properties. All work should

be conducted in a well-ventilated fume hood with appropriate personal protective equipment.

Preparation of the Polyol Blend (Component A):

In a suitable container, accurately weigh the polyol(s).

Add the surfactant and N,N-Dimethyl-2-methoxyethylamine (DMEA) catalyst to the

polyol and mix thoroughly until a homogeneous blend is obtained. The typical catalyst

loading is in the range of 1-3 parts per hundred parts of polyol (php).
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If a blowing agent other than water is used, it is typically added to the polyol blend at this

stage.

Foaming Process:

Accurately weigh the isocyanate (Component B) in a separate container.

Add the isocyanate to the polyol blend and immediately begin vigorous mixing for a

predetermined time (typically 5-10 seconds).

Quickly pour the reacting mixture into a mold.

Observe and record the cream time (start of foaming), gel time (formation of a tacky solid),

and tack-free time (surface is no longer sticky).

Curing and Characterization:

Allow the foam to cure at ambient or elevated temperature.

Once fully cured, the foam can be demolded and characterized for properties such as

density, compressive strength, and thermal conductivity.

Curing Agent and Accelerator for Epoxy Resins
N,N-Dimethyl-2-methoxyethylamine also finds application as a curing agent and, more

commonly, as an accelerator for the curing of epoxy resins with other hardeners.[3]

Mechanism of Action:

As a tertiary amine, DMEA can initiate the anionic homopolymerization of epoxy resins. The

lone pair of electrons on the nitrogen atom attacks the electrophilic carbon of the oxirane ring,

leading to ring-opening and the formation of a zwitterion. This zwitterion can then initiate a

chain reaction with other epoxy monomers.

More frequently, DMEA is used as an accelerator in conjunction with other curing agents like

primary or secondary amines. In this role, it facilitates the reaction between the epoxy resin and

the primary/secondary amine hardener through a similar activation mechanism as in

polyurethane catalysis, increasing the nucleophilicity of the amine hardener and the
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electrophilicity of the epoxy group. The ether oxygen in DMEA can also contribute to this

acceleration through hydrogen bonding with the amine hardener.

Reactants

Accelerator ReactionEpoxy Resin

Cross-linking

Primary/Secondary
Amine

N,N-Dimethyl-2-
methoxyethylamine

Activates Epoxy Ring

Activates Amine

Cured Epoxy ResinNetwork Formation

DMEA as an accelerator in epoxy resin curing.
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DMEA as an accelerator in epoxy resin curing.

Intermediate in Organic Synthesis
The reactivity of the tertiary amine and the presence of the methoxy group make N,N-
Dimethyl-2-methoxyethylamine a useful building block in organic synthesis, particularly for

the introduction of the dimethylaminoethyl moiety. While extensive literature detailing its use in

the synthesis of specific commercial pharmaceuticals and agrochemicals is not readily

available in the public domain, its structural motifs are present in a number of biologically active

molecules. Its utility as a precursor to other valuable intermediates, such as 1,3-dimethyl-2-

imidazolidinone, has been noted.[4]

Ligand in Transition Metal Catalysis
The presence of both a nitrogen and an oxygen donor atom in N,N-Dimethyl-2-
methoxyethylamine suggests its potential to act as a bidentate ligand in coordination

chemistry. While this application is less documented than its catalytic roles, the ability of DMEA

to chelate to a metal center could find use in stabilizing catalytic species and influencing the

selectivity of transition metal-catalyzed reactions. Further research in this area is warranted to

fully explore the potential of DMEA as a ligand in homogeneous catalysis.
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Synthesis
The industrial synthesis of N,N-Dimethyl-2-methoxyethylamine is not widely published in

detail. However, a plausible and commonly employed route for the synthesis of similar amino

ethers involves the Williamson ether synthesis. This would typically involve the reaction of the

sodium salt of 2-(dimethylamino)ethanol with a methylating agent such as methyl iodide or

dimethyl sulfate.

An alternative conceptual pathway could involve the reductive amination of 2-

methoxyacetaldehyde with dimethylamine.

Safety and Handling
N,N-Dimethyl-2-methoxyethylamine is a flammable liquid and is harmful if swallowed.[1] It

can cause skin irritation and serious eye damage, and may cause respiratory irritation.[1]

Therefore, it is imperative to handle this chemical with appropriate safety precautions in a well-

ventilated area, preferably a fume hood.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are essential.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile, neoprene).

Skin Protection: A lab coat or chemical-resistant apron should be worn.

Respiratory Protection: If working outside of a fume hood or with large quantities, a respirator

with an appropriate organic vapor cartridge is recommended.

Handling and Storage:

Keep away from heat, sparks, and open flames.[2]

Store in a tightly closed container in a cool, dry, and well-ventilated place.[2]

Ground and bond containers and receiving equipment to prevent static discharge.[2]

Conclusion
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N,N-Dimethyl-2-methoxyethylamine is a valuable and versatile chemical with significant

applications in polymer chemistry and organic synthesis. Its role as a catalyst in the production

of polyurethanes and as a curing agent for epoxy resins is well-established, driven by its

unique structural features that allow for efficient activation of reactants. While its application as

a synthetic intermediate and as a ligand in transition metal catalysis is less explored in publicly

available literature, the chemical functionalities of DMEA suggest significant potential for further

development in these areas. As with any reactive chemical, a thorough understanding of its

properties and adherence to strict safety protocols are paramount for its successful and safe

utilization in research and industrial settings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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